Cas no 146558-42-1 (Benzene,1-(2,2-dimethyl-1-methylenepropyl)-3-methyl-)

• Product name: Benzene,1-(2,2-dimethyl-1-methylenepropyl)-3-methyl-
• CAS No: 146558-42-1
• MF: C₁₃H₁₈
• MW: 174.28202
• CID: 160411
• PubChem ID: 145650

Benzene,1-(2,2-dimethyl-1-methylenepropyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2,2-dimethyl-1-methylenepropyl)-3-methyl-
• 1-(3,3-dimethylbut-1-en-2-yl)-3-methylbenzene
• Benzene, 1-(2,2-dimethyl-1-methylenepropyl)-3-methyl-
• DTXSID40163401
• 146558-42-1

• Inchi： InChI=1S/C13H18/c1-10-7-6-8-12(9-10)11(2)13(3,4)5/h6-9H,2H2,1,3-5H3
• InChI Key： PEAIPOWGIUBVPV-UHFFFAOYSA-N
• SMILES： CC1C=CC=C(C(C(C)(C)C)=C)C=1

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5

Experimental Properties

• Density: 0.866
• Boiling Point: 236.3°Cat760mmHg
• Flash Point: 90.9°C
• Refractive Index: 1.499
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes